N-[[5-(Furan-2-yl)-1,2-oxazol-3-yl]methyl]prop-2-enamide

• IUPAC Name: N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C11H10N2O3/c1-2-11(14)12-7-8-6-10(16-13-8)9-4-3-5-15-9/h2-6H,1,7H2,(H,12,14)
• InChI Key: ZPMBTWWFZYZXBI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=NOC(=C1)C2=CC=CO2
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol

Description

The compound is a derivative of furan, which is a heterocyclic organic compound consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also contains an oxazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 5-furan-2-yl[1,3,4]oxadiazole-2-thiol have been synthesized from furan-2-carboxylic acid hydrazide.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry. These techniques can provide information about the types of bonds present in the molecule and the arrangement of atoms.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have garnered significant attention in medicinal chemistry due to their remarkable therapeutic efficacy. Researchers have explored the antibacterial potential of compounds containing the furan nucleus. These derivatives exhibit activity against both gram-positive and gram-negative bacteria. .